Cas no 354769-10-1 (N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
- CBMicro_010636
- SR-01000452489
- N-(2-ETHOXYPHENYL)-2-(2,2,2-TRIFLUOROACETAMIDO)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE
- SMSF0018419
- EU-0040361
- N-(2-ethoxyphenyl)-2-[(trifluoroacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- N-(2-ethoxyphenyl)-2-[(2,2,2-trifluoroacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- SR-01000452489-1
- N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- CB13975
- 354769-10-1
- AKOS005430508
- BIM-0010865.P001
- F0911-3018
-
- Inchi: 1S/C20H21F3N2O3S/c1-2-28-14-10-7-6-9-13(14)24-17(26)16-12-8-4-3-5-11-15(12)29-18(16)25-19(27)20(21,22)23/h6-7,9-10H,2-5,8,11H2,1H3,(H,24,26)(H,25,27)
- InChI Key: YDYGGOUDFXWEMT-UHFFFAOYSA-N
- SMILES: S1C(=C(C(NC2C=CC=CC=2OCC)=O)C2=C1CCCCC2)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 426.12249820g/mol
- Monoisotopic Mass: 426.12249820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.7Ų
- XLogP3: 5.7
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0911-3018-3mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-5mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-75mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-1mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-30mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-20μmol |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-15mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-2μmol |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-25mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0911-3018-50mg |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
354769-10-1 | 90%+ | 50mg |
$160.0 | 2023-05-17 |
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Related Literature
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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3. Caper tea
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
Additional information on N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
Professional Introduction to N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS No. 354769-10-1)
N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 354769-10-1, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, characterized by a cycloheptabthiophene core and functionalized amide groups, make it an intriguing subject for further research and development.
The cycloheptabthiophene scaffold is a heterocyclic structure that has been increasingly explored in the design of bioactive molecules. This particular arrangement of fused rings provides a stable backbone that can be modified to enhance binding affinity and selectivity towards biological targets. The presence of both 2-ethoxyphenyl and 2,2,2-trifluoroacetamido substituents introduces additional layers of complexity and functionality. These groups are known to influence the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and interaction with biological receptors.
In recent years, there has been a surge in research focused on the development of novel compounds for treating various diseases. The pharmaceutical industry has been particularly interested in molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide stands out as a promising candidate due to its unique structural features and potential biological activity.
The amide group in this compound is particularly noteworthy. Amides are well-known for their ability to form hydrogen bonds with various biological targets, including proteins and nucleic acids. The 2,2,2-trifluoroacetamido moiety introduces fluorine atoms into the molecule, which can enhance its metabolic stability and binding affinity. Fluorinated amides have been widely used in the development of drugs due to their favorable pharmacokinetic properties. For instance, they can improve the bioavailability of a drug by reducing its susceptibility to enzymatic degradation.
The 2-ethoxyphenyl group adds another dimension of functionality to the molecule. This aromatic ring is known to be capable of forming hydrophobic interactions with biological targets. Additionally, it can be further modified to introduce additional functional groups that can enhance specific interactions with biological receptors. This flexibility makes N-(2-ethoxyphenyl)-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide a versatile scaffold for drug discovery.
The cycloheptabthiophene core itself is a relatively understudied scaffold in the context of pharmaceutical chemistry. However, recent studies have begun to explore its potential as a pharmacophore for various therapeutic applications. The rigid structure of the cycloheptabthiophene ring system provides a stable platform for further functionalization while maintaining the overall shape and electronic properties necessary for interaction with biological targets.
In terms of potential applications, N-(2-ethoxyphenyl)-2-(2, 22, 22-trifluoroacetamido)-4 H, 5 H, 6 H, 7 H, 8 H-cycloheptabthiophene-3-carboxamide (CAS No. 354769-10-1) may have utility in several areas of medicine. For example, it could be explored as an inhibitor or modulator of enzymes involved in inflammatory pathways。 Additionally, its structural features might make it suitable for targeting receptors associated with neurological disorders or cancer.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity。 The introduction of both the 22 , 22 , 22 -trifluoroacetamido and 22 -ethoxyphenyl groups necessitates precise control over reaction conditions to avoid unwanted side products。 Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before。
The growing interest in fluorinated compounds has also driven innovation in synthetic techniques。 Fluorine atoms can significantly alter the properties of a molecule, including its bioavailability、 metabolic stability、 and interaction with biological targets。 Therefore, developing efficient methods for introducing fluorine atoms into organic molecules remains an active area of research。
In conclusion, N-( 22 -ethoxyphenyl )- 22 -(22 , 22 , 22 -trifluoroacetamido ) - 4 H , 5 H , 6 H , 7 H , 8 H -cycloheptabthiophene-3-carboxamide (CAS No. 354769-10-1) is a promising compound with potential applications in pharmaceuticals。 Its unique structural features、 functional groups、 and synthetic accessibility make it an attractive candidate for further research and development。 As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.
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